Cas no 84100-71-0 ([(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid)

[(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid structure
84100-71-0 structure
Product Name:[(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid
CAS No:84100-71-0
MF:C22H17ClO7
MW:428.819185972214
CID:888744
Update Time:2023-11-18

[(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid Chemical and Physical Properties

Names and Identifiers

    • [(5-chloro-4-hydroxy-1,3-phenylene)di(methylene)]di(salicylic) acid
    • 2,2'-[(5-Chloro-4-hydroxy-1,3-phenylene)bis(methyleneoxy)]dibenzo ic acid
    • ((5-Chloro-4-hydroxy-1,3-phenylene)di(methylene))di(salicylic) acid
    • CID 91844642
    • Einecs 282-150-9
    • Inchi: 1S/C22H17ClO7/c23-17-10-13(11-29-18-7-3-1-5-15(18)21(25)26)9-14(20(17)24)12-30-19-8-4-2-6-16(19)22(27)28/h1-10,24H,11-12H2,(H,25,26)(H,27,28)
    • InChI Key: LYDKYQIIYYNYMK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(COC2C=CC=CC=2C(=O)O)C=C(C=1O)COC1C=CC=CC=1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 586
  • Topological Polar Surface Area: 113
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